5-(2,6-Dimethyl-4-pyridyl)-4-(3-methylphenyl)-2-(4-methylsulfinylphenyl)-1,3-thiazole

• CAS No.: 365429-97-6
• Molecular Formula: C24H22N2OS2
• Molecular Weight: 418.6 g/mol
• IUPAC Name: 5-(2,6-dimethylpyridin-4-yl)-4-(3-methylphenyl)-2-(4-methylsulfinylphenyl)-1,3-thiazole
• InChI: InChI=1S/C24H22N2OS2/c1-15-6-5-7-19(12-15)22-23(20-13-16(2)25-17(3)14-20)28-24(26-22)18-8-10-21(11-9-18)29(4)27/h5-14H,1-4H3
• InChI Key: LGDUQCPLIRIWME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(SC(=N2)C3=CC=C(C=C3)S(=O)C)C4=CC(=NC(=C4)C)C

Description

5-(2,6-Dimethyl-4-pyridyl)-4-(3-methylphenyl)-2-(4-methylsulfinylphenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C24H22N2OS2 and its molecular weight is 418.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(2,6-dimethyl-4-pyridyl)-4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-1,3-thiazole (0.41 g, 1.0 mmol) in N,N-dimethylformamide (15 mL) was added m-chloroperbenzoic acid (0.25 g, 1.0 mmol), and the mixture was stirred for 1 hour at room temperature. A 8N aqueous sodium hydroxide solution was poured into the reaction mixture, and extracted with ethyl acetate. The extracted solution was washed with brine, dried, then, the solvent was distilled off. The residue was purified by column chromatography (filler: Chromatorex NH DM1020 (trade name, manufactured by Fuji Silysia Chemical Lte.), hexane-ethyl acetate=1:2), to obtain a title compound (0.41 g, yield 97%).